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Compound of Interest |

2-(4-
Compound Name: Chlorophenoxy)ethanimidamide
hydrochloride
CAS No.: 59104-19-7
Cat. No.: B1316804

An In-depth Technical Guide to 2-(4-Chlorophenoxy)ethanimidamide Hydrochloride for
Advanced Research

Authored by a Senior Application Scientist

This document provides a comprehensive technical overview of 2-(4-
Chlorophenoxy)ethanimidamide hydrochloride (CAS No. 59104-19-7), designed for
researchers, scientists, and professionals in drug development. Moving beyond a standard
Material Safety Data Sheet (MSDS), this guide synthesizes critical safety data with practical,
field-proven insights into handling, application, and analysis, ensuring both safety and
experimental integrity.

Core Chemical Identity and Physicochemical Profile

2-(4-Chlorophenoxy)ethanimidamide hydrochloride is a chlorinated aromatic compound
featuring a phenoxy ether linkage and an ethanimidamide functional group. The hydrochloride
salt form generally enhances solubility in agueous media, a critical attribute for many biological
and chemical applications. Understanding its fundamental properties is the first step in its
effective and safe utilization in a research setting.
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Chemical Structure

The molecular structure dictates the compound's reactivity, stability, and potential biological

interactions. The presence of the chlorophenoxy group suggests potential herbicidal or

antimicrobial properties, by analogy to related compounds, while the amidine group is a key

functional group in many pharmacologically active molecules.

Caption: Molecular structure of 2-(4-Chlorophenoxy)ethanimidamide hydrochloride.

Physicochemical Data Summary

The following table summarizes the key physicochemical properties. This data is foundational

for designing experimental protocols, from solvent selection for reactions to storage condition

requirements.

Property Value Source
CAS Number 59104-19-7 [1]
Molecular Formula CsH10CI2N20 [1]
Molecular Weight 221.08 g/mol [1]
2-(4-CHLORO-PHENOXY)-
Synonyms [1]
ACETAMIDINE HCL
Appearance Solid (form not specified) [2]
Melting Point 185-187 °C [1]
Boiling Point 306.4 °C at 760 mmHg [1]
Flash Point 139.1°C [1]
No specific data found;
Solubility hydrochloride salt suggests
potential aqueous solubility.
XLogP3 3.25680 [1]

GHS Hazard Profile and Risk Mitigation
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Based on available data, this compound presents multiple hazards requiring stringent control
measures in a laboratory setting. The Globally Harmonized System (GHS) classification
provides a clear and universal understanding of these risks.

GHS Classification

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

. L H319: Causes serious eye
Serious Eye Damage/Irritation Category 2

irritation
Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 o
(Single Exposure) irritation

Source:[1]

Hazard Analysis and Causality

o Oral Toxicity (H302): The "Harmful if swallowed" classification necessitates strict prohibitions
on eating, drinking, or smoking in the work area to prevent accidental ingestion.[1]

o Skin and Eye Irritation (H315, H319): The compound is irritating to the skin and eyes.[1][3]
This is a common property of amine hydrochlorides and phenolic compounds. The causality
lies in the chemical's ability to disrupt cell membranes and proteins upon contact. Therefore,
the use of appropriate personal protective equipment (PPE) is non-negotiable.

e Respiratory Irritation (H335): As a fine powder or dust, the compound can irritate the
respiratory tract if inhaled.[1][3] This requires handling in a well-ventilated area, preferably
within a fume hood, to minimize aerosol formation and exposure.

Laboratory Handling and Exposure Control Protocol

A self-validating system for handling this compound involves a multi-stage approach
encompassing preparation, active handling, and post-handling procedures. This ensures that
safety is integrated into the entire experimental workflow.
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Mandatory Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a full-face shield are required.[4]
» Hand Protection: Wear chemical-resistant gloves (e.qg., nitrile).[4]

» Body Protection: A lab coat, long pants, and closed-toe shoes are mandatory to prevent skin
exposure.[4]

o Respiratory Protection: If handling outside of a fume hood or if dust generation is likely, a
NIOSH-approved respirator is necessary.

Safe Handling Workflow

The following workflow is designed to minimize exposure and prevent contamination.
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Preparation Phase

Gerify Fume Hood Functionalityj

Y
Don Full PPE
(Gloves, Goggles, Lab Coat)
Y

Prepare Work Area:
- Decontaminate surface
- r

Lay down absorbent line

A

Assemble all necessary equipment
(spatulas, weigh boats, glassware)

Active Har;'dling Phase

Retrieve compound from storage.
Keep container tightly closed.

A

inside the fume hood.

[Carefully weigh the required amounD

Y
Avoid generating dust.
Handle gently.

Y
[Immediately clean any minor spillsj

with appropriate absorbent material.

Post-Handling Phase
Y
Securely close container and
return to designated storage.
Y
Decontaminate all equipment
and work surfaces.

A

iners, gloves) in a labeled hazardous waste containe

[ Dispose of waste (weigh boats,
|

)

Y

Remove PPE and wash
hands thoroughly.

Spill Detected

Evacuate immediate area
Alert others

Ensure proper PPE is worn
before re-entry

Contain the spill with
inert absorbent material
(e.g., sand, vermiculite)

Carefully sweep or scoop up
material into a labeled
hazardous waste container

Do NOT flush down drains

Decontaminate the spill area
thoroughly

Dispose of waste according
to institutional and local regulations

Incident Reported & Logged

Click to download full resolution via product page

Caption: Step-by-step response plan for an accidental laboratory spill.
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Toxicological Profile: An Analog-Based Assessment

Direct toxicological studies on 2-(4-Chlorophenoxy)ethanimidamide hydrochloride are not
readily available in the public domain. However, by examining structurally related
chlorophenoxy compounds, such as 2,4-Dichlorophenoxyacetic acid (2,4-D), we can infer
potential toxicological mechanisms and endpoints. This analog-based approach is a
cornerstone of predictive toxicology in drug development.

o Mechanism of Toxicity (Inferred from 2,4-D): The toxicity of chlorophenoxy compounds may
involve mitochondrial injury, uncoupling of oxidative phosphorylation, and disruption of acetyl
coenzyme A metabolism. [5]In animal studies, these effects can lead to widespread muscle
damage. [5]* Potential Human Health Effects (Inferred from 2,4-D Overexposure): Acute
ingestion of large quantities of related compounds has been associated with vomiting,
diarrhea, muscle weakness, and in severe cases, coma, metabolic acidosis, rhabdomyolysis,
and multi-organ failure. [5][6][7]It is crucial to note that these effects are seen at high doses
far exceeding typical laboratory exposure.

This information underscores the importance of the handling protocols outlined above. The
potential for mitochondrial toxicity, even if low at research-scale quantities, warrants a cautious
and respectful approach to handling.

Potential Applications in Research and Drug
Discovery

While the specific applications of this compound are not widely documented, its structure
suggests several potential avenues for investigation by researchers and drug development
professionals.

» Scaffold for Medicinal Chemistry: The combination of a chlorophenoxy ring and an amidine
group makes it a valuable starting material or scaffold. Chloro-containing molecules are key
ingredients in many FDA-approved drugs used to treat a wide range of diseases. [8]The
amidine functional group is a common feature in enzyme inhibitors and receptor ligands.

 Intermediate in Organic Synthesis: It can serve as a key building block for more complex
molecules. [2]The phenoxy-ether linkage is stable, allowing for chemical modifications at the
amidine or aromatic ring positions.
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» Screening for Bioactivity: Given its structural similarity to known bioactive compounds (like
herbicides and potential HDAC inhibitors), this molecule could be included in screening
libraries to test for various biological activities, such as antifungal, antibacterial, or anticancer
effects. [9][10]For instance, many enzyme inhibitors, such as those targeting histone
deacetylases (HDACS) or carbonic anhydrase, feature aromatic or heterocyclic structures.
[10][11]

Analytical Methodologies for Characterization

For researchers synthesizing or utilizing this compound, robust analytical methods are required
for identity confirmation, purity assessment, and quantification. Based on methods for related
phenoxy acids and their derivatives, the following techniques are recommended.

e Liquid Chromatography-Mass Spectrometry (LC-MS/MS): This is the preferred method for
analyzing polar, non-volatile compounds like this one. A typical workflow would involve:

o Extraction: Extraction from a matrix using a solvent like methanol, potentially with pH
adjustment (e.g., using NaOH). [12] 2. Cleanup: Solid-Phase Extraction (SPE) to remove
interfering substances. [12] 3. Analysis: Reversed-phase LC with a C18 column coupled to
a tandem mass spectrometer operating in negative-ion electrospray mode. [12]* Gas
Chromatography-Mass Spectrometry (GC-MS): While less direct for the hydrochloride salt,
GC-MS can be used, potentially after a derivatization step to increase volatility. It is highly
effective for related, more volatile compounds like 2,4-dichloroanisole. [13] The choice
between LC-MS and GC-MS depends on the specific experimental context, including the
sample matrix and the need for derivatization. Both methods provide high sensitivity and
selectivity, which are essential for rigorous scientific research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. echemi.com [echemi.com]

2. 2-(2,4-Diaminophenoxy)ethanol dihydrochloride | 66422-95-5 [chemicalbook.com]
3. fishersci.com [fishersci.com]

4. cdms.net [cdms.net]

5. accessmedicine.mhmedical.com [accessmedicine.mhmedical.com]

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://accessmedicine.mhmedical.com/content.aspx?bookid=2284&sectionid=176077950
https://pubchem.ncbi.nlm.nih.gov/compound/Dichlorphenamide
https://www.atsdr.cdc.gov/ToxProfiles/tp.asp?id=522&tid=92
https://www.epa.gov/sites/default/files/2020-09/documents/method_49709301_49709302.pdf
https://www.fao.org/fao-who-codexalimentarius/sh-proxy/en/?lnk=1&url=https%253A%252F%252Fassets.fao.org%252Fmedia%252Fsource%252Fcodex-fao-who%252Fmeetings%252FCX-718-49%252FJMPR%252Fjmpr-2017-report.pdf
https://www.frontiersin.org/articles/10.3389/fchem.2020.00511/full
https://www.benchchem.com/product/b1316804?utm_src=pdf-custom-synthesis
https://www.echemi.com/produce/pr22072935241-2-4-chlorophenoxyethanimidamide-hydrochloride.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9361126.htm
https://www.fishersci.com/store/msds?partNumber=AC170210100&countryCode=US&language=en
https://www.cdms.net/ldat/mp44N003.pdf
https://accessmedicine.mhmedical.com/content.aspx?bookid=2284%C2%A7ionid=248383982
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1316804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

6. HEALTH EFFECTS - Toxicological Profile for 2,4-Dichlorophenoxyacetic Acid (2,4-D) -
NCBI Bookshelf [ncbi.nlm.nih.gov]

e 7. atsdr.cdc.gov [atsdr.cdc.gov]

¢ 8. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for
drug discovery: A critical review - PMC [pmc.ncbi.nim.nih.gov]

¢ 9. Insight into the mode of action of 2,4-dichlorophenoxyacetic acid (2,4-D) as an herbicide -
PubMed [pubmed.ncbi.nlm.nih.gov]

¢ 10. Frontiers | Discovery of N-(2-Aminophenyl)-4-(bis(2-chloroethyl)amino)Benzamide as a
Potent Histone Deacetylase Inhibitor [frontiersin.org]

e 11. Dichlorphenamide | C6H6CI2N204S2 | CID 3038 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 12.fao.org [fao.org]
e 13. epa.gov [epa.gov]

¢ To cite this document: BenchChem. [2-(4-Chlorophenoxy)ethanimidamide hydrochloride
material safety data sheet (MSDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1316804#2-4-chlorophenoxy-ethanimidamide-
hydrochloride-material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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